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Compound of Interest

Compound Name: 5-Bromo-7-methoxybenzofuran

Cat. No.: B176308 Get Quote

CAS Number: 164414-62-4

This technical guide provides an in-depth overview of 5-Bromo-7-methoxybenzofuran, a

heterocyclic compound of interest to researchers and professionals in the fields of medicinal

chemistry and drug development. This document outlines its chemical identity, comprehensive

safety data, a plausible experimental protocol for its synthesis, and its potential applications in

synthetic chemistry.

Chemical and Physical Properties
5-Bromo-7-methoxybenzofuran is a substituted benzofuran with the molecular formula

C₉H₇BrO₂ and a molecular weight of 227.05 g/mol .[1] Its structure features a bromine atom at

the 5-position and a methoxy group at the 7-position of the benzofuran core.

Table 1: Chemical Identification

Identifier Value

CAS Number 164414-62-4[1]

Molecular Formula C₉H₇BrO₂

Molecular Weight 227.05 g/mol [1]

IUPAC Name 5-Bromo-7-methoxybenzofuran
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Safety Data
It is imperative to handle 5-Bromo-7-methoxybenzofuran with appropriate safety precautions

in a laboratory setting. The following tables summarize the available safety information based

on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 2: GHS Hazard Statements

Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Table 3: GHS Precautionary Statements
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.
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P501
Dispose of contents/container to an approved

waste disposal plant.

First Aid Measures:

If inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.

In case of skin contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor.

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.

Firefighting Measures:

Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Advice for firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-7-
methoxybenzofuran is not readily available in the reviewed literature, a plausible synthetic

route can be devised based on general methods for the synthesis of substituted benzofurans. A

common approach involves the intramolecular cyclization of a suitably substituted phenol.

Proposed Synthesis of 5-Bromo-7-methoxybenzofuran:

A potential synthetic pathway could start from 3-methoxyphenol, proceed through bromination

to form 2,4-dibromo-5-methoxyphenol, followed by a reaction to introduce a two-carbon unit at

the ortho position to the hydroxyl group, and finally, an intramolecular cyclization to form the

benzofuran ring.

Experimental Workflow for a Plausible Synthesis:
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Step 1: Bromination Step 2: Alkylation/Acylation Step 3: Intramolecular Cyclization Step 4: Purification

3-methoxyphenol 2,4-dibromo-5-methoxyphenol
Br2, Solvent

2-(2,4-dibromo-5-methoxyphenoxy)acetaldehydee.g., Chloroacetaldehyde 5-Bromo-7-methoxybenzofuranAcid or Base catalyst Purified 5-Bromo-7-methoxybenzofuranColumn Chromatography

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 5-Bromo-7-methoxybenzofuran.

Detailed Hypothetical Protocol:

Bromination of 3-methoxyphenol: To a solution of 3-methoxyphenol in a suitable solvent

(e.g., acetic acid or a chlorinated solvent), slowly add a solution of bromine at a controlled

temperature. The reaction mixture is stirred until the starting material is consumed

(monitored by TLC). The product, 2,4-dibromo-5-methoxyphenol, is then isolated by

extraction and purified.

Introduction of the furan ring precursor: The resulting 2,4-dibromo-5-methoxyphenol is

reacted with a reagent that can introduce a two-carbon unit ortho to the hydroxyl group. For

example, a Williamson ether synthesis with a protected 2-haloethanol followed by oxidation

and deprotection, or direct reaction with an appropriate C2 synthon.

Intramolecular Cyclization: The intermediate from the previous step is subjected to

cyclization conditions. This can often be achieved by heating in the presence of a strong acid

(like polyphosphoric acid) or a base, which facilitates the intramolecular nucleophilic attack of

the phenolic oxygen onto the adjacent side chain, leading to the formation of the furan ring.

Purification: The crude 5-Bromo-7-methoxybenzofuran is purified using standard

laboratory techniques, such as column chromatography on silica gel, to yield the final

product.

Potential Applications in Drug Development
Aryl bromides, such as 5-Bromo-7-methoxybenzofuran, are valuable intermediates in organic

synthesis, particularly in the construction of complex molecules through cross-coupling
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reactions. The bromine atom serves as a versatile handle for the introduction of various

functional groups.

A common and powerful application for such a compound is the Suzuki-Miyaura cross-coupling

reaction. This palladium-catalyzed reaction allows for the formation of a carbon-carbon bond

between the aryl bromide and an organoboron compound (e.g., a boronic acid or ester). This

reaction is widely used in the pharmaceutical industry to synthesize biaryl and heteroaryl

structures, which are common motifs in biologically active molecules.

Logical Workflow for a Suzuki Coupling Application:

5-Bromo-7-methoxybenzofuran

Suzuki Coupling Reaction

Aryl/Heteroaryl
Boronic Acid

5-Aryl/Heteroaryl-7-methoxybenzofuranPd catalyst, Base, Solvent Purification Purified Coupled Product

Click to download full resolution via product page

Caption: General workflow for a Suzuki coupling reaction using 5-Bromo-7-
methoxybenzofuran.

This workflow illustrates how 5-Bromo-7-methoxybenzofuran can be utilized as a building

block to generate a library of novel compounds with potential biological activities by varying the

boronic acid coupling partner. These new derivatives can then be screened for their therapeutic

potential in various drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176308#5-bromo-7-methoxybenzofuran-cas-number-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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